molecular formula C12H10F3N3S B8413236 2-Methylsulfanyl-6-(3-trifluoromethylphenyl)-pyrimidin-4-ylamine

2-Methylsulfanyl-6-(3-trifluoromethylphenyl)-pyrimidin-4-ylamine

Cat. No.: B8413236
M. Wt: 285.29 g/mol
InChI Key: OLTAUIWOZIVCOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylsulfanyl-6-(3-trifluoromethylphenyl)-pyrimidin-4-ylamine is a useful research compound. Its molecular formula is C12H10F3N3S and its molecular weight is 285.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10F3N3S

Molecular Weight

285.29 g/mol

IUPAC Name

2-methylsulfanyl-6-[3-(trifluoromethyl)phenyl]pyrimidin-4-amine

InChI

InChI=1S/C12H10F3N3S/c1-19-11-17-9(6-10(16)18-11)7-3-2-4-8(5-7)12(13,14)15/h2-6H,1H3,(H2,16,17,18)

InChI Key

OLTAUIWOZIVCOV-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=CC(=N1)N)C2=CC(=CC=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-amino-6-chloro-2-methylthiopyrimidine (3.5 g) in toluene (45 mL) under a nitrogen atmosphere was added, sequentially, (3-trifluoromethylphenyl)boronic acid (4.15 g), potassium carbonate (25 mL, 2M) and tetrakis(triphenylphosphine)palladium(0) (1.16 g). The mixture was heated to reflux for ten hours and stirred at room temperature over the weekend. Ethyl acetate (150 mL) was added and the mixture washed with water (2×100 mL). Organics were separated, washed with saturated sodium chloride (100 mL), dried over sodium sulphate and solvent was evaporated under reduced pressure to yield crude product. Purification by flash chromatography yielded product 2-methylsulfanyl-6-(3-trifluoromethyl-phenyl)-pyrimidin-4-ylamine (3.45 g)
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
4.15 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
reactant
Reaction Step Four
Quantity
1.16 g
Type
catalyst
Reaction Step Five

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